![molecular formula C29H25FN2OS2 B301414 4-tert-butyl-N-(2-{[(4-fluoro-1-naphthyl)methyl]sulfanyl}-1,3-benzothiazol-6-yl)benzamide](/img/structure/B301414.png)
4-tert-butyl-N-(2-{[(4-fluoro-1-naphthyl)methyl]sulfanyl}-1,3-benzothiazol-6-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-tert-butyl-N-(2-{[(4-fluoro-1-naphthyl)methyl]sulfanyl}-1,3-benzothiazol-6-yl)benzamide, also known as compound 1, is a synthetic molecule that has been developed for its potential therapeutic applications. This compound belongs to the class of benzothiazole derivatives and has been found to exhibit promising biological activities.
Mechanism of Action
The exact mechanism of action of 4-tert-butyl-N-(2-{[(4-fluoro-1-naphthyl)methyl]sulfanyl}-1,3-benzothiazol-6-yl)benzamide 1 is not fully understood, but it is believed to act through multiple pathways. It has been shown to induce apoptosis in cancer cells by activating the caspase pathway. It also inhibits the activation of NF-κB, a transcription factor that plays a key role in inflammation and cancer progression. Additionally, this compound 1 has been found to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a role in regulating gene expression.
Biochemical and Physiological Effects
Compound 1 has been found to have a number of biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, while also inhibiting the growth and proliferation of cancer cells. Additionally, this compound 1 has been found to inhibit the production of inflammatory cytokines, such as TNF-α and IL-6, and reduce the activity of inflammatory enzymes, such as COX-2. These effects make this compound 1 a promising candidate for the treatment of cancer and inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of 4-tert-butyl-N-(2-{[(4-fluoro-1-naphthyl)methyl]sulfanyl}-1,3-benzothiazol-6-yl)benzamide 1 for lab experiments is its potent biological activity. It has been shown to exhibit anti-cancer and anti-inflammatory activity at low concentrations, making it a valuable tool for studying these disease processes. Additionally, the synthesis of this compound 1 is relatively straightforward, allowing for large quantities of the this compound to be produced for experiments.
One limitation of this compound 1 for lab experiments is its low solubility in water. This can make it difficult to administer the this compound to cells or animals in experiments. Additionally, the exact mechanism of action of this compound 1 is not fully understood, which can make it challenging to interpret experimental results.
Future Directions
There are a number of future directions for research on 4-tert-butyl-N-(2-{[(4-fluoro-1-naphthyl)methyl]sulfanyl}-1,3-benzothiazol-6-yl)benzamide 1. One area of interest is the development of analogs of this compound 1 with improved solubility and potency. Additionally, further studies are needed to fully elucidate the mechanism of action of this compound 1 and its potential therapeutic applications. Finally, studies are needed to determine the safety and toxicity of this compound 1 in vivo, in order to evaluate its potential as a clinical candidate.
Synthesis Methods
The synthesis of 4-tert-butyl-N-(2-{[(4-fluoro-1-naphthyl)methyl]sulfanyl}-1,3-benzothiazol-6-yl)benzamide 1 involves the reaction of 4-fluoro-1-naphthalenemethyl thiol with 6-amino-2-mercaptobenzothiazole in the presence of tert-butyl isocyanide. The resulting intermediate is then reacted with 4-chloro-3-nitrobenzoic acid to yield the final this compound. The overall yield of the synthesis is around 50%, and the purity of the this compound can be improved through recrystallization.
Scientific Research Applications
Compound 1 has been extensively studied for its potential therapeutic applications. It has been found to exhibit potent anti-cancer activity against a variety of cancer cell lines, including breast, lung, and colon cancer. It has also been shown to inhibit the growth of cancer cells in vivo in animal models. Additionally, 4-tert-butyl-N-(2-{[(4-fluoro-1-naphthyl)methyl]sulfanyl}-1,3-benzothiazol-6-yl)benzamide 1 has been found to exhibit anti-inflammatory activity, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.
properties
Molecular Formula |
C29H25FN2OS2 |
---|---|
Molecular Weight |
500.7 g/mol |
IUPAC Name |
4-tert-butyl-N-[2-[(4-fluoronaphthalen-1-yl)methylsulfanyl]-1,3-benzothiazol-6-yl]benzamide |
InChI |
InChI=1S/C29H25FN2OS2/c1-29(2,3)20-11-8-18(9-12-20)27(33)31-21-13-15-25-26(16-21)35-28(32-25)34-17-19-10-14-24(30)23-7-5-4-6-22(19)23/h4-16H,17H2,1-3H3,(H,31,33) |
InChI Key |
DQLRWOALFGYYFB-UHFFFAOYSA-N |
SMILES |
CC(C)(C)C1=CC=C(C=C1)C(=O)NC2=CC3=C(C=C2)N=C(S3)SCC4=CC=C(C5=CC=CC=C45)F |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)C(=O)NC2=CC3=C(C=C2)N=C(S3)SCC4=CC=C(C5=CC=CC=C45)F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.